Cas no 2918835-93-3 (3-Bromo-4-chloro-5-(methylthio)pyridine)

• Product Name: 3-Bromo-4-chloro-5-(methylthio)pyridine
• CAS No: 2918835-93-3
• MF: C₆H₅BrClNS
• MW: 238.532598257065
• CID: 6796410
• PubChem ID: 171366705
• Update Time: 2025-06-10

3-Bromo-4-chloro-5-(methylthio)pyridine Chemical and Physical Properties

Names and Identifiers

• 2918835-93-3
• 3-Bromo-4-chloro-5-(methylthio)pyridine
• MFCD34779289

• Inchi： 1S/C6H5BrClNS/c1-10-5-3-9-2-4(7)6(5)8/h2-3H,1H3
• InChI Key： AXCKUBRGQAJBLM-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1Cl)SC

Computed Properties

• Exact Mass: 236.90146g/mol
• Monoisotopic Mass: 236.90146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.2Ų

Additional information on 3-Bromo-4-chloro-5-(methylthio)pyridine

Professional Introduction to 3-Bromo-4-chloro-5-(methylthio)pyridine (CAS No. 2918835-93-3)

3-Bromo-4-chloro-5-(methylthio)pyridine, identified by its Chemical Abstracts Service (CAS) number 2918835-93-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The presence of bromo and chloro substituents, along with a methylthio group, makes this molecule a versatile intermediate in synthetic chemistry, particularly in the synthesis of more complex pharmacophores.

The structural features of 3-Bromo-4-chloro-5-(methylthio)pyridine contribute to its reactivity and potential applications in medicinal chemistry. The bromo and chloro atoms serve as excellent leaving groups in nucleophilic substitution reactions, enabling the construction of more elaborate molecular frameworks. Additionally, the methylthio group can participate in various chemical transformations, including sulfur-based reactions that are often employed in the development of bioactive molecules. These characteristics make it a valuable building block for the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. 3-Bromo-4-chloro-5-(methylthio)pyridine has been investigated as a precursor in the development of compounds with antimicrobial, anti-inflammatory, and anticancer properties. For instance, researchers have utilized this compound to synthesize derivatives that exhibit inhibitory activity against specific enzymes or receptors implicated in various diseases. The bromo and chloro substituents facilitate further functionalization, allowing chemists to tailor the molecular structure for optimal biological activity.

One notable area of research involving 3-Bromo-4-chloro-5-(methylthio)pyridine is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in signal transduction pathways and are frequently dysregulated in cancerous cells. By modifying the pyridine core with appropriate substituents, researchers have generated compounds that can selectively inhibit aberrant kinase activity. The versatility of 3-Bromo-4-chloro-5-(methylthio)pyridine as an intermediate has enabled the creation of novel inhibitors with improved potency and selectivity compared to earlier generations of drugs.

The compound has also been explored in the context of developing treatments for infectious diseases. Pyridine derivatives have shown promise as antiviral and antibacterial agents due to their ability to interact with essential biological targets. For example, studies have demonstrated that derivatives of 3-Bromo-4-chloro-5-(methylthio)pyridine can disrupt viral replication mechanisms or inhibit bacterial enzymes involved in pathogenesis. These findings highlight the compound's potential as a scaffold for developing next-generation antimicrobial therapies.

From a synthetic chemistry perspective, 3-Bromo-4-chloro-5-(methylthio)pyridine offers unique opportunities for methodological innovation. The combination of halogenated pyridines with sulfur-containing groups provides a rich platform for exploring different reaction pathways, including cross-coupling reactions, cyclization processes, and metal-catalyzed transformations. These reactions are fundamental to modern drug discovery and enable the rapid assembly of complex molecular architectures.

The pharmaceutical industry continues to leverage pyridine derivatives like 3-Bromo-4-chloro-5-(methylthio)pyridine due to their proven track record in drug development. Many successful drugs on the market today contain pyridine moieties as key structural elements, underscoring their importance in medicinal chemistry. As research progresses, new applications for this compound are likely to emerge, further solidifying its role as a critical intermediate in synthetic biology and drug design.

In conclusion, 3-Bromo-4-chloro-5-(methylthio)pyridine (CAS No. 2918835-93-3) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable tool for chemists seeking to synthesize novel bioactive molecules. With ongoing advancements in synthetic methodologies and an increasing demand for innovative therapeutic agents, this compound is poised to remain at the forefront of medicinal chemistry innovation.